Cas no 1326040-27-0 (6-chloro-N-2-(2-methylphenyl)ethylpyridine-3-carboxamide)

• Product Name: 6-chloro-N-2-(2-methylphenyl)ethylpyridine-3-carboxamide
• CAS No: 1326040-27-0
• MF: C₁₅H₁₅ClN₂O
• MW: 274.745402574539
• CID: 6204728
• PubChem ID: 27837909
• Update Time: 2025-08-05

6-chloro-N-2-(2-methylphenyl)ethylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-2-(2-methylphenyl)ethylpyridine-3-carboxamide
• AKOS017266622
• 1326040-27-0
• EN300-17162465
• 6-chloro-N-[2-(2-methylphenyl)ethyl]pyridine-3-carboxamide
• Z52314333

• Inchi： 1S/C15H15ClN2O/c1-11-4-2-3-5-12(11)8-9-17-15(19)13-6-7-14(16)18-10-13/h2-7,10H,8-9H2,1H3,(H,17,19)
• InChI Key： LOVZGRQCVRLWDW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NCCC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 274.0872908g/mol
• Monoisotopic Mass: 274.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42Ų

Additional information on 6-chloro-N-2-(2-methylphenyl)ethylpyridine-3-carboxamide

6-Chloro-N-2-(2-Methylphenyl)Ethylpyridine-3-Carboxamide: A Comprehensive Overview

The compound 6-chloro-N-2-(2-methylphenyl)ethylpyridine-3-carboxamide, with CAS No. 1326040-27-0, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery. The structure of this molecule is characterized by a pyridine ring substituted with a chlorine atom at the 6-position and a carboxamide group at the 3-position, with an ethyl group attached to a methylphenyl moiety.

The synthesis of 6-chloro-N-2-(2-methylphenyl)ethylpyridine-3-carboxamide involves a series of well-established organic reactions, including nucleophilic substitution, amide bond formation, and aromatic substitution. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising aspects of this compound is its potential as a bioactive agent. Studies have shown that 6-chloro-N-2-(2-methylphenyl)ethylpyridine-3-carboxamide exhibits significant activity against various enzymes and cellular pathways. For instance, it has been reported to inhibit certain kinases involved in cancer progression, making it a candidate for anti-cancer drug development. Additionally, its ability to modulate ion channels has led to investigations into its potential as a neuroprotective agent.

The structural features of this compound play a crucial role in its biological activity. The chlorine substituent at the 6-position introduces electron-withdrawing effects, which can enhance the molecule's ability to interact with biological targets. The methylphenyl group attached to the ethyl chain contributes to the molecule's lipophilicity, improving its bioavailability. Furthermore, the carboxamide group at the 3-position is known to enhance hydrogen bonding capabilities, which are essential for molecular recognition and binding affinity.

Recent research has also focused on the environmental impact of this compound. Studies have shown that under certain conditions, 6-chloro-N-2-(2-methylphenyl)ethylpyridine-3-carboxamide undergoes biodegradation through microbial action. This finding is particularly important for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 6-chloro-N-2-(2-methylphenyl)ethylpyridine-3-carboxamide (CAS No. 1326040-27-0) represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique structure, coupled with recent advances in synthesis and biological evaluation, positions it as a promising candidate for further research and development.